Embramine-d5 Hydrochloride

Specification

• Molecular Formula: C₁₈H₁₈D₅BrClNO
• Molecular Weight: 389.77

Introduction

Chemical Identity and Structure

Embramine-d5 Hydrochloride is a deuterated form of Embramine where five hydrogen atoms in the phenyl group have been replaced with deuterium atoms (heavy hydrogen isotopes). Its complete chemical identity can be summarized as follows:

Parameter	Information
Chemical Name	2-[1-(4-Bromophenyl)-1-(phenyl-d5)ethoxy]-N,N-dimethylethanamine Hydrochloride
CAS Number	1330052-33-9
Molecular Formula	C₁₈H₁₈D₅BrClNO
Molecular Weight	389.77 g/mol
Alternative Names	Mebrophenhydramine-d5 Hydrochloride; Bromadryl-d5; Mebryl-d5

The structural characteristics feature a deuterated phenyl ring (phenyl-d5), with the deuterium atoms replacing all five hydrogens on this aromatic moiety. The structure maintains the core framework of Embramine, including the 4-bromophenyl group, the tertiary amine, and the characteristic ether linkage.

Relationship to Parent Compound

Embramine-d5 Hydrochloride is derived from Embramine (Mebrophenhydramine), an established antihistaminic agent. Understanding the parent compound provides context for the deuterated analog:

Property	Embramine	Embramine-d5 Hydrochloride
Molecular Formula	C₁₈H₂₂BrNO	C₁₈H₁₈D₅BrClNO
Molecular Weight	348.3 g/mol	389.77 g/mol
CAS Number	3565-72-8	1330052-33-9
Hydrochloride Form CAS	13977-28-1	1330052-33-9
Trade Names	Bromadryl, Mebryl	N/A (Research compound)

The parent compound Embramine functions primarily as an antihistamine and has anticholinergic properties, with the hydrochloride salt form being commonly used in pharmaceutical preparations.

Physical and Chemical Properties

The physical and chemical properties of Embramine-d5 Hydrochloride influence its handling, storage, and applications in research settings:

Property	Description
Physical State	Powder
Color	Not specified in literature
Solubility	Soluble in chloroform, dichloromethane, DMSO
Storage Conditions	Store at 2-8°C, protected from air and light
Purity	Typically available at ≥98% purity

The compound should be kept refrigerated or frozen and protected from air and light to maintain its stability and integrity for research applications.

Applications in Research

Embramine-d5 Hydrochloride serves several important functions in pharmaceutical and analytical research:

As a deuterated reference standard, Embramine-d5 Hydrochloride provides a valuable tool for quantitative analysis in mass spectrometry and other analytical techniques. The 5-dalton mass shift from the parent compound allows clear distinction in analytical measurements.

Pharmacokinetic Studies

Deuterium-labeled compounds like Embramine-d5 Hydrochloride can be used to:

• Track metabolism pathways

• Determine drug distribution in biological systems

• Serve as internal standards in bioanalytical methods

• Enable isotope dilution techniques in quantitative analysis

Antihistaminic Research

Given that the parent compound functions as an antihistamine, the deuterated analog can facilitate research into antihistaminic mechanisms while providing the analytical advantages of isotopic labeling.

Analytical Methods and Characterization

Effective characterization of Embramine-d5 Hydrochloride is crucial for verifying its identity and purity:

Analytical Technique	Application
Nuclear Magnetic Resonance (NMR)	Confirms deuterium incorporation at specific positions; assesses isotopic purity
Liquid Chromatography-Mass Spectrometry (LC-MS)	Validates molecular weight and quantifies residual non-deuterated impurities
Elemental Analysis	Ensures stoichiometric consistency of the hydrochloride salt
High-Performance Liquid Chromatography (HPLC)	Determines chemical purity

For quantitative applications in biological matrices, LC-MS/MS with Multiple Reaction Monitoring (MRM) provides optimal sensitivity and specificity by monitoring transitions for the deuterated ion pairs.

Aspect	Recommendation
Storage Temperature	2-8°C (refrigerated)
Protection	Store protected from air and light
Container	Keep in tightly closed container
Physical Form	Available as powder for research use

After receiving the compound, it may adhere to the container walls during transportation. Gentle shaking or brief centrifugation can help gather the material at the bottom of the vial.

Research and Development Status

Embramine-d5 Hydrochloride is classified as a research compound with no reported clinical development. Its primary value lies in its analytical applications rather than as a therapeutic agent in its own right. The literature consistently indicates:

• No reported clinical development

• Application primarily in research settings

• Use as a reference standard and analytical tool

For reference, the parent compound Embramine hydrochloride has reported toxicity data of LD₅₀ in mice: 80 mg/kg intravenously and 330 mg/kg orally.